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Compound of Interest

Compound Name: Hh-Ag1.5

Cat. No.: B15603299 Get Quote

Application Note
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation of Hh-Ag1.5 stock solutions for experimental

use. Hh-Ag1.5 is a potent, synthetic small-molecule agonist of the Smoothened (Smo)

receptor, a key component of the Hedgehog (Hh) signaling pathway.[1][2] Accurate preparation

and storage of Hh-Ag1.5 stock solutions are critical for ensuring experimental reproducibility

and the reliability of results.

The Hedgehog signaling pathway is crucial in embryonic development and tissue homeostasis,

and its dysregulation is implicated in various cancers.[3][4][5] Hh-Ag1.5 activates the pathway

by binding directly to Smo, bypassing the canonical ligand-receptor interaction between

Hedgehog proteins and the Patched (Ptc) receptor.[3] With an EC50 of approximately 1 nM, it

is a highly potent tool for studying Hh pathway activation.[6][7][8]

This protocol outlines the necessary materials, step-by-step procedures for dissolution, and

best practices for storage to maintain the integrity and activity of Hh-Ag1.5. Adherence to these

guidelines will help ensure the consistency of experimental outcomes.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for Hh-Ag1.5.
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Property Value Reference

Molecular Weight 526.04 g/mol [1][6]

CAS Number 612542-14-0 [2][6]

Appearance White to off-white solid powder [1][6]

EC50 (Hedgehog Pathway) 1 nM [6][7][8]

Ki (Smo Binding) 0.52 nM [6]

Solubility in DMSO ≥ 50 mg/mL (95.05 mM) [6]

Powder Storage
-20°C for 3 years or 4°C for 2

years
[1][6]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[6]

Experimental Protocol: Preparation of Hh-Ag1.5
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Hh-Ag1.5 in Dimethyl

Sulfoxide (DMSO).

Materials:

Hh-Ag1.5 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath sonicator
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Procedure:

Pre-handling Preparation:

Equilibrate the Hh-Ag1.5 vial to room temperature before opening to prevent moisture

condensation.

Ensure all equipment is clean and sterile to avoid contamination.

Calculating Required Volumes:

To prepare a 10 mM stock solution, the required volume of DMSO can be calculated using

the following formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration

(mol/L))

For example, to prepare a stock solution from 1 mg of Hh-Ag1.5: Volume (µL) = (0.001 g /

526.04 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 190.1 µL

Dissolution:

Carefully weigh the desired amount of Hh-Ag1.5 powder and place it in a sterile amber

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. It is recommended to use

newly opened DMSO as it is hygroscopic, and water absorption can affect solubility.[6]

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If precipitation occurs,

gentle warming in a water bath (37°C) or brief sonication can aid dissolution.[6]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6]

Quality Control:

Before use in experiments, thaw a single aliquot and visually inspect for any signs of

precipitation. If present, repeat the gentle warming or sonication step.

It is good practice to periodically validate the activity of the stock solution, especially after

long-term storage, using a relevant bioassay (e.g., a Gli-luciferase reporter assay).

Visualizations
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Hedgehog Signaling Pathway Activation by Hh-Ag1.5
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Caption: Hh-Ag1.5 activates the Hedgehog pathway by directly binding to and activating

Smoothened (SMO).
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Hh-Ag1.5 Stock Solution Preparation Workflow
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Caption: Workflow for preparing Hh-Ag1.5 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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